Cas no 2694722-38-6 (N,1,5-trimethyl-1H-pyrazol-4-amine)

• Product Name: N,1,5-trimethyl-1H-pyrazol-4-amine
• CAS No: 2694722-38-6
• MF: C₆H₁₁N₃
• MW: 125.171640634537
• CID: 6041916
• PubChem ID: 20607221
• Update Time: 2025-05-23

N,1,5-trimethyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• N,1,5-trimethyl-1H-pyrazol-4-amine
• 2694722-38-6
• EN300-6150774
• SCHEMBL14540111

• Inchi： 1S/C6H11N3/c1-5-6(7-2)4-8-9(5)3/h4,7H,1-3H3
• InChI Key： OQYFORHQVNJINU-UHFFFAOYSA-N
• SMILES： N1(C)C(C)=C(C=N1)NC

Computed Properties

• Exact Mass: 125.095297364g/mol
• Monoisotopic Mass: 125.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 94.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 29.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines

Additional information on N,1,5-trimethyl-1H-pyrazol-4-amine

Introduction to N,1,5-trimethyl-1H-pyrazol-4-amine (CAS No. 2694722-38-6)

N,1,5-trimethyl-1H-pyrazol-4-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and chemical properties. This compound, identified by the CAS number 2694722-38-6, has garnered attention due to its potential applications in drug development and synthetic chemistry. The molecular structure of N,1,5-trimethyl-1H-pyrazol-4-amine consists of a pyrazole core substituted with methyl groups at the 1, 5 positions and an amine group at the 4 position, which contributes to its reactivity and versatility in various chemical transformations.

The pyrazole scaffold is a prominent heterocyclic ring system that has been extensively studied for its pharmacological properties. Pyrazoles exhibit a wide range of biological activities, including antiviral, anti-inflammatory, and anticancer effects. The introduction of methyl groups at the 1 and 5 positions enhances the stability and lipophilicity of the molecule, making it more suitable for absorption and distribution within biological systems. Additionally, the amine functionality at the 4 position provides a site for further chemical modifications, enabling the synthesis of more complex derivatives.

Recent research has highlighted the importance of N,1,5-trimethyl-1H-pyrazol-4-amine in the development of novel therapeutic agents. Studies have demonstrated its role as a key intermediate in the synthesis of small-molecule inhibitors targeting various disease pathways. For instance, derivatives of this compound have shown promise in inhibiting enzymes involved in cancer metabolism. The ability to modulate the pyrazole core with different substituents allows for fine-tuning of biological activity, making it a valuable tool in medicinal chemistry.

The synthetic pathways for N,1,5-trimethyl-1H-pyrazol-4-amine have been optimized to ensure high yield and purity. One common approach involves the condensation of methyl hydrazine with β-diketones or α-haloketones under controlled conditions. This reaction typically proceeds via a cycloaddition mechanism, forming the pyrazole ring with subsequent methylation at the appropriate positions. Advances in catalytic systems have further improved the efficiency of these reactions, reducing unwanted byproducts and enhancing overall yields.

In addition to its pharmaceutical applications, N,1,5-trimethyl-1H-pyrazol-4-amine has found utility in materials science and agrochemical research. Its structural motifs are often incorporated into ligands for metal complexes used in catalysis and sensing applications. The amine group also serves as a handle for covalent attachment to surfaces or other molecules, facilitating the development of functional materials.

The biological activity of N,1,5-trimethyl-1H-pyrazol-4-amine has been explored through both computational modeling and experimental validation. Computational studies have predicted potential binding modes with target proteins, providing insights into how structural modifications might influence activity. Experimental validation through high-throughput screening has confirmed these predictions and identified lead compounds for further optimization.

The safety profile of N,1,5-trimethyl-1H-pyrazol-4-amine is another critical aspect that has been thoroughly evaluated. Toxicological studies have assessed its acute and chronic effects on various organisms. These studies have shown that while the compound exhibits some toxicity at high concentrations, it is generally well-tolerated at therapeutic levels. This makes it a promising candidate for further development into clinical applications.

The future prospects for N,1,5-trimethyl-1H-pyrazol-4-amine are vast and exciting. Ongoing research aims to expand its applications into new therapeutic areas by developing novel derivatives with enhanced efficacy and reduced side effects. Collaborative efforts between academia and industry are expected to accelerate these developments, bringing new treatments to patients worldwide.

In conclusion, N,1,5-trimethyl-1H-pyrazol-4-amine (CAS No. 2694722-38-6) is a versatile compound with significant potential in pharmaceuticals and beyond. Its unique structure and reactivity make it an invaluable tool for synthetic chemists and medicinal chemists alike. As research continues to uncover new applications and optimize synthetic routes，this compound will undoubtedly play a crucial role in advancing chemical biology and drug discovery.